Cas no 1006334-01-5 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile)

• Product Name: 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
• CAS No: 1006334-01-5
• MF: C₁₀H₁₀F₃N₃
• MW: 229.2017121315
• MDL: MFCD08558158
• CID: 1125971
• PubChem ID: 19616540
• Update Time: 2025-04-20

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanenitri Le
• 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanenitrile
• 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propanenitrile
• AKOS000313453
• BBL040690
• 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile
• 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanenitrile
• STK350868
• CS-0266355
• EN300-230755
• 1006334-01-5

• MDL： MFCD08558158
• Inchi： 1S/C10H10F3N3/c11-10(12,13)9-6-8(7-2-3-7)16(15-9)5-1-4-14/h6-7H,1-3,5H2
• InChI Key： KEVPJCUBHWBCOB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCC#N)N=1)(F)F

Computed Properties

• Exact Mass: 229.08268182g/mol
• Monoisotopic Mass: 229.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų